2-(4-fluorophenyl)-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C20H18FN3O2S/c1-13-4-2-3-5-18(13)24-20(16-11-27(26)12-17(16)23-24)22-19(25)10-14-6-8-15(21)9-7-14/h2-9H,10-12H2,1H3,(H,22,25)
• InChI Key: KVNZXQJMTRJLDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CS(=O)CC3=N2)NC(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C20H18FN3O2S
• Molecular Weight: 383.4 g/mol

Description

2-(4-fluorophenyl)-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H18FN3O2S and its molecular weight is 383.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• A study focused on synthesizing derivatives of related compounds, emphasizing their chemical structure and confirming them through various spectroscopic methods, such as 1H NMR, IR, and Mass spectra. This research highlights the complex chemistry involved in creating such compounds (K. Sunder & Jayapal Maleraju, 2013).

Applications in Medical Research

• Research into novel Fluoro Substituted Benzo[b]pyran compounds, which are structurally similar, showed anticancer activity against human cancer cell lines, emphasizing the potential of fluoro-substituted compounds in cancer treatment (A. G. Hammam et al., 2005).
• Another study synthesized and evaluated 1,3-Dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols as potential antipsychotic agents, exploring their pharmacological properties and interactions with dopamine receptors (L D Wise et al., 1987).

Radiopharmaceutical Applications

• The compound's derivative was used in radiosynthesis for imaging the translocator protein (18 kDa) with PET, indicating its application in diagnostic imaging and potential for neurological research (F. Dollé et al., 2008).

Antioxidant and Anti-inflammatory Activities

• Pyrazole-acetamide derivatives were examined for their antioxidant activity, demonstrating the compound's relevance in the development of therapeutic agents with anti-inflammatory and antioxidant properties (K. Chkirate et al., 2019).

Antimicrobial and Anticancer Properties

• Studies on related compounds have shown significant antimicrobial activities and potential in cancer treatment, underscoring the broader application of fluoro-substituted compounds in antimicrobial and anticancer research (N. Desai et al., 2012).